Cas no 857876-30-3 (Motesanib diphosphate)
Motesanib diphosphate is a small-molecule inhibitor targeting vascular endothelial growth factor receptors (VEGFRs), platelet-derived growth factor receptors (PDGFRs), and stem cell factor receptor (c-Kit). It exhibits potent antiangiogenic and antitumor activity by selectively blocking tyrosine kinase signaling pathways critical for tumor growth and metastasis. The diphosphate salt form enhances solubility and bioavailability, facilitating formulation development. Preclinical and clinical studies have demonstrated its efficacy in inhibiting tumor progression, particularly in thyroid cancer and non-small cell lung cancer. Its well-characterized pharmacokinetic profile and targeted mechanism make it a valuable candidate for oncology research and therapeutic applications.
Motesanib diphosphate structure
Product Name:Motesanib diphosphate
CAS No:857876-30-3
MF:C22H29N5O9P2
MW:569.441286802292
MDL:MFCD12407403
CID:706733
PubChem ID:16097729
Update Time:2025-06-09
Motesanib diphosphate Chemical and Physical Properties
Names and Identifiers
-
- Motesanib diphosphate
- Motesanib Diphosphate (AMG-706)
- AMG-706
- Motesanib (Diphosphate)
- Motesanib,diphosphate salt (AMG-706)
- N-(3,3-dimethyl-1,2-dihydroindol-6-yl)-2-(pyridin-4-ylmethylamino)pyridine-3-carboxamide,phosphoric acid
- AMG706
- AMG-706. Motesanib Diphosphate
- Motesanib
- Motesanib diphosphate (USAN)
- UNII-T6Q3060U91
- Motesanib diphosphate [USAN]
- T6Q3060U91
- Motesanib phosphate
- Motesanib-Diphosphate
- Motesanib phosphate (JAN)
- C22H29N5O9P2
- HMS3654K07
- AOB87339
- ABP000867
- API0006359
- SB16584
- N-(3,3-dimethyl-1,2-dihydroindol-6-yl)-2-(pyridin-4-ylmethylamino)pyridine-3-
- AMG 706 (Diphosphate)
- MOTESANIB PHOSPHATE [JAN]
- 3-Pyridinecarboxamide, N-(2,3-dihydro-3,3-dimethyl-1H-indol-6-yl)-2-((4-pyridinylmethyl)amino)-, phosphate (1:2)
- 857876-30-3
- CHEMBL2107357
- DTXSID30235080
- J-522729
- N-(3,3-dimethyl-2,3-dihydro-1H-indol-6-yl)-2-[(pyridin-4- ylmethyl)amino]pyridine-3-carboxamide diphosphate;Motesanib Diphosphate
- s1032
- CCG-264783
- CS-0193
- MOTESANIB DIPHOSPHATE [MART.]
- D08947
- N-(3,3-Dimethylindolin-6-yl)-2-((pyridin-4-ylmethyl)amino)nicotinamide diphosphate
- HY-10229
- AC-32064
- N-(3,3-dimethyl-2,3-dihydro-1H-indol-6-yl)-2-((pyridin-4-ylmethyl)amino)pyridine-3-carboxamide phosphate (1:2)
- MOTESANIB DIPHOSPHATE [MI]
- MFCD12407403
- N-(3,3-dimethyl-1,2-dihydroindol-6-yl)-2-(pyridin-4-ylmethylamino)pyridine-3-carboxamide;phosphoric acid
- A841448
- AS-17019
- N-(3,3-DIMETHYL-2,3-DIHYDRO-1H-INDOL-6-YL)-2-((PYRIDIN-4-YLMETHYL)AMINO)NICOTINAMIDE BIS(PHOSPHATE)
- Q27289746
- MOTESANIB DIPHOSPHATE [WHO-DD]
- AMG 706;
- AKOS026750408
- SW218300-2
- N-(3,3-dimethylindolin-6-yl)-2-(pyridin-4-ylmethylamino)nicotinamide bis(phosphate)
- N-(3,3-Dimethyl-1,2-dihydroindol-6-yl)-2-(pyridin-4-ylmethylamino)pyridine-3-carboxamide diphosphate
- FT-0672543
- AMG 706 Diphosphate
- N-(3,3-Dimethyl-2,3-dihydro-1H-indol-6-yl)-2-((pyridin-4-ylmethyl)amino)pyridine-3-carboxamide diphosphate
- DTXCID30157571
- Motesanib Diphosphate (AMG-706)?
- N-(3,3-Dimethyl-2,3-dihydro-1H-indol-6-yl)-2-[(pyridin-4-ylmethyl)amino]pyridine-3-carboxamide diphosphate
- MOTESANIB DIPHOSPHATE (MART.)
-
- MDL: MFCD12407403
- Inchi: 1S/C22H23N5O.2H3O4P/c1-22(2)14-26-19-12-16(5-6-18(19)22)27-21(28)17-4-3-9-24-20(17)25-13-15-7-10-23-11-8-15;2*1-5(2,3)4/h3-12,26H,13-14H2,1-2H3,(H,24,25)(H,27,28);2*(H3,1,2,3,4)
- InChI Key: ONDPWWDPQDCQNJ-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)O.P(=O)(O)(O)O.O=C(C1=CC=CN=C1NCC1C=CN=CC=1)NC1C=CC2=C(C=1)NCC2(C)C
Computed Properties
- Exact Mass: 569.14400
- Monoisotopic Mass: 569.14405151g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 38
- Rotatable Bond Count: 5
- Complexity: 583
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 235
Experimental Properties
- Boiling Point: 858.7°C at 760 mmHg
- PSA: 257.57000
- LogP: 2.78190
Motesanib diphosphate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Motesanib diphosphate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC7200-100 mg |
Motesanib Diphosphate (AMG-706) |
857876-30-3 | >98% | 100mg |
$300.0 | 2022-02-28 | |
| DC Chemicals | DC7200-250 mg |
Motesanib Diphosphate (AMG-706) |
857876-30-3 | >98% | 250mg |
$600.0 | 2022-02-28 | |
| DC Chemicals | DC7200-1 g |
Motesanib Diphosphate (AMG-706) |
857876-30-3 | >98% | 1g |
$1200.0 | 2022-02-28 | |
| Chemenu | CM149085-100mg |
N-(2,3-Dihydro-3,3-dimethyl-1H-indol-6-yl)-2-[(4-pyridinylmethyl)amino]-3-pyridinecarboxamide Phosphate |
857876-30-3 | 95%+ | 100mg |
$622 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XZ460-20mg |
Motesanib diphosphate |
857876-30-3 | 98+% | 20mg |
3180.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XZ460-10mg |
Motesanib diphosphate |
857876-30-3 | 98+% | 10mg |
2411CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XZ460-1mg |
Motesanib diphosphate |
857876-30-3 | 98+% | 1mg |
634CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XZ460-5mg |
Motesanib diphosphate |
857876-30-3 | 98+% | 5mg |
1395CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XZ460-50mg |
Motesanib diphosphate |
857876-30-3 | 98+% | 50mg |
7892CNY | 2021-05-07 | |
| MedChemExpress | HY-10229-10mM*1mLinDMSO |
Motesanib Diphosphate |
857876-30-3 | 99.85% | 10mM*1mLinDMSO |
¥1378 | 2022-05-18 |
Motesanib diphosphate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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